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Compound of Interest

Compound Name: Lansoprazole N-oxide

Cat. No.: B194826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Lansoprazole N-oxide, a significant

impurity and potential metabolite of the proton pump inhibitor, Lansoprazole. This document

outlines its chemical identity, synthesis, analytical characterization, and biological relevance,

presenting key data in a structured format for scientific and research applications.

Core Chemical and Physical Data
Lansoprazole N-oxide, identified as a degradation product of Lansoprazole under acidic or

basic stress conditions, possesses the following key identifiers and properties[1].

Parameter Value Reference

CAS Number 213476-12-1 [1]

Molecular Formula C16H14F3N3O3S [1]

Molecular Weight 385.4 g/mol [1]

IUPAC Name

2-[[[3-methyl-1-oxido-4-(2,2,2-

trifluoroethoxy)pyridin-1-ium-2-

yl]methylsulfinyl]-1H-

benzimidazole

Synonyms Lansoprazole EP Impurity A
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Synthesis and Characterization
Lansoprazole N-oxide is synthesized through the oxidation of its thioether precursor. The

process and subsequent characterization involve precise analytical techniques to ensure purity

and structural confirmation.

Experimental Protocols
Synthesis of Lansoprazole N-oxide

This protocol is adapted from a published synthetic method[2].

Starting Material: 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-1-oxide-2-pyridyl]methyl]thio]-1H-

benzimidazole.

Oxidizing Agent: meta-Chloroperoxybenzoic acid (m-CPBA).

Procedure:

Dissolve the starting material in a suitable solvent such as chloroform.

Cool the solution to a reduced temperature to control the reaction rate.

Slowly add a solution of m-CPBA in the same solvent to the reaction mixture.

Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer

Chromatography or HPLC).

Upon completion, quench any excess oxidizing agent.

Purify the product using column chromatography or recrystallization to obtain

Lansoprazole N-oxide.

Analytical Characterization

The structural confirmation and purity of Lansoprazole N-oxide are typically determined using

a combination of the following spectroscopic and chromatographic methods:
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High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid

Chromatography (UPLC): These techniques are employed to determine the purity of

Lansoprazole N-oxide and to quantify its presence in drug formulations. A typical method

would utilize a C18 column with a gradient elution of a buffered mobile phase and an organic

solvent, with UV detection at an appropriate wavelength.

Mass Spectrometry (MS) and High-Resolution Mass Spectrometry (HRMS): These methods

are used to confirm the molecular weight and elemental composition of the synthesized

compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for

elucidating the detailed molecular structure of Lansoprazole N-oxide.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule.

Biological Significance and Metabolic Pathway
Lansoprazole N-oxide is not merely an impurity; it is also considered a prodrug that

undergoes in vivo conversion to Lansoprazole sulfone. The metabolism of Lansoprazole and its

derivatives primarily occurs in the liver, mediated by cytochrome P450 enzymes.

Metabolic Conversion Pathway
The metabolic transformation of Lansoprazole involves key oxidative enzymes. The pathway

illustrates the conversion of Lansoprazole to its major metabolites, including the sulfone

derivative. Lansoprazole N-oxide is hypothesized to enter this pathway, leading to the

formation of Lansoprazole sulfone.
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Caption: Metabolic pathway of Lansoprazole.

Experimental Workflow for In Vivo Conversion Analysis
To investigate the conversion of Lansoprazole N-oxide to Lansoprazole sulfone, a typical

experimental workflow would be as follows:
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Administer Lansoprazole N-oxide
to animal model

Collect biological samples
(e.g., plasma, liver microsomes)

at timed intervals

Extract metabolites from samples

Analyze extracts using
LC-MS/MS

Quantify Lansoprazole N-oxide
and Lansoprazole Sulfone

Determine pharmacokinetic
parameters
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Caption: Workflow for in vivo conversion study. Caption: Workflow for in vivo conversion study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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